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Compound of Interest

Compound Name:
2-Bromo-5-methoxyphenylboronic

acid

Cat. No.: B1293152 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-5-methoxyphenylboronic acid. It is intended for

researchers, scientists, and professionals in drug development. All procedures should be

conducted in accordance with institutional and national safety regulations.

Chemical Profile:

Chemical Name: 2-Bromo-5-methoxyphenylboronic acid

CAS Number: 89694-45-1[1]

Molecular Formula: C₇H₈BBrO₃

Hazard Identification:

2-Bromo-5-methoxyphenylboronic acid is classified as a hazardous substance. Based on

available safety data sheets for this and similar compounds, the primary hazards are:

Skin Irritation (Category 2)[2][3][4]

Serious Eye Irritation (Category 2/2A)[2][3][4][5]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[2][3][4]

[5], which may cause respiratory irritation.[2][3][4]
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Harmful if swallowed (Acute Toxicity, Oral - Category 4)[2]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 2-Bromo-5-methoxyphenylboronic acid to minimize exposure and ensure personal

safety.[6][7]

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[6][8]

Protects eyes from dust,

splashes, and irritation.[6][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[6][7][8]

Prevents skin contact and

irritation.[6] Gloves should be

inspected before use and

replaced immediately if

contaminated.[7]

Body Protection

A flame-resistant laboratory

coat, fully buttoned, worn over

long pants and closed-toe

shoes.[6][7]

Protects skin from accidental

spills and contact.[7]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is necessary when

handling the solid compound

to prevent inhalation of dust.[7]

[8]

Minimizes the risk of

respiratory tract irritation.[7]

Experimental Protocols: Handling and Storage
Adherence to a strict operational protocol is crucial for the safe handling of 2-Bromo-5-
methoxyphenylboronic acid.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6][7]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][7]

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area within the chemical fume hood is clean and free of clutter.[7]

Verify that an eyewash station and safety shower are accessible.[7]

Assemble all necessary equipment and reagents before starting.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Compound:

Keep the container of 2-Bromo-5-methoxyphenylboronic acid tightly closed when not in

use.[7][9]

Avoid generating dust when transferring the solid.[5][7] Use a spatula for transfers.[7]

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Clean the work area and any equipment used to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

[10]

Remove PPE in the designated area to avoid cross-contamination.

Storage:

Store in a well-ventilated place.[3][9][11] Keep the container tightly closed.[3][9][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/product/b1293152?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://sds.strem.com/sd05-0880_US.pdf
https://www.fishersci.com/store/msds?partNumber=AC309480250&productDescription=4-METHOXYPHENYLBORONIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1101/SDS-BD01100497.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.strem.com/sd05-0880_US.pdf
https://aksci.com/sds/J97197_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.strem.com/sd05-0880_US.pdf
https://aksci.com/sds/J97197_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store locked up.[2][3][4][11]

Recommended storage is often in a cool, dry place.

Disposal Plan
All waste generated from the use of 2-Bromo-5-methoxyphenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[6][7]

Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including residual chemical and contaminated items

(e.g., weigh boats, contaminated gloves, paper towels), in a designated, labeled hazardous

waste container.

Liquid Waste: Collect any solutions containing 2-Bromo-5-methoxyphenylboronic acid in a

separate, labeled hazardous waste container for liquid chemical waste. Do not pour down

the drain.[5][12]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste.

Disposal Procedure:

Dispose of all waste through your institution's hazardous waste management program.

Clearly label all waste containers with the chemical name and associated hazards.

Follow all local, regional, and national regulations for hazardous waste disposal.[5]

Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-5-methoxyphenylboronic acid.

Caption: Logical workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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